2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one

Specification

• CAS No.: 850314-12-4
• Molecular Formula: C7H10ClNOS
• Molecular Weight: 191.68 g/mol
• IUPAC Name: 2-tert-butyl-5-chloro-1,2-thiazol-3-one
• Standard InChI: InChI=1S/C7H10ClNOS/c1-7(2,3)9-6(10)4-5(8)11-9/h4H,1-3H3
• Standard InChI Key: XVHZFBOFVTZDHG-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=O)C=C(S1)Cl
• Canonical SMILES: CC(C)(C)N1C(=O)C=C(S1)Cl

Introduction

Chemical Identity and Structure

Basic Identification

2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one, particularly in its 1,1-dioxide form, is a heterocyclic compound containing nitrogen and sulfur in its ring structure. The compound is characterized by the following identifiers:

Parameter	Information
CAS Registry Number	850314-47-5
Molecular Formula	C₇H₁₀ClNO₃S
Molecular Weight	223.68 g/mol
MDL Number	MFCD09029621

The compound possesses a five-membered isothiazolone ring with specific functional groups attached, including a tert-butyl group at position 2, a chlorine atom at position 5, and a carbonyl group at position 3.

Nomenclature and Synonyms

The compound has several synonyms in chemical literature, reflecting different naming conventions:

• 2-(TERT-BUTYL)-5-CHLOROISOTHIAZOL-3(2H)-ONE 1,1-DIOXIDE

• 2-tert-butyl-5-chloro-1,1-dioxo-isothiazol-3-one

• 2-tert-butyl-5-chloro-1,1-dioxo-1,2-thiazol-3-one

• 2-tert-Butyl-5-chloro-1,1-dioxoisothiazol-3(2H)-one

• 2-Tert-butyl-5-chloro-2,3-dihydro-1λ6,2-thiazole-1,1,3-trione

• 2-tert-butyl-5-chloro-1,1-dioxo-1,2-dihydro-1λ6-isothiazol-3-one

• 3(2H)-Isothiazolone,5-chloro-2-(1,1-dimethylethyl)-, 1,1-dioxide

Structural Features

The structure of 2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one 1,1-dioxide includes:

• A five-membered isothiazole ring

• A tert-butyl substituent at position 2

• A chlorine substituent at position 5

• A carbonyl group at position 3

• Two oxygen atoms bonded to the sulfur atom (in the 1,1-dioxide form)

These structural features contribute to the compound's chemical properties and reactivity profile.

Physical and Chemical Properties

Physical State and Appearance

While specific physical state information for 2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one is limited in the available literature, related isothiazolones are typically white to off-white solids at room temperature. The 1,1-dioxide derivative may exhibit similar characteristics.

Chemical Reactivity

As a member of the isothiazolone family, this compound likely shares characteristic reactivity patterns. Isothiazolones generally contain an active sulfur moiety capable of oxidizing thiol-containing residues, which contributes to their biological activity. The presence of the 1,1-dioxide group in the derivative modifies the electronic properties of the ring system, potentially affecting its reactivity and stability.

Synthesis Methods

Applications and Research Findings

Biological Activity

While specific biological activity data for 2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one is limited in the available literature, related isothiazolones demonstrate significant antimicrobial properties. For instance, methylchloroisothiazolinone is effective against gram-positive and gram-negative bacteria, yeast, and fungi. The antimicrobial mechanism typically involves the oxidation of thiol-containing residues in microbial proteins.

Category	Information
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H302+H312+H332-H315-H319-H335
Precautionary Statements	P260-P301+P312-P280
HS Code	2934100090

These classifications indicate that the compound may cause acute toxicity if swallowed, in contact with skin, or if inhaled. It may also cause skin irritation, serious eye irritation, and respiratory irritation.

Manufacturer/Supplier	Product Number	Product Description	Packaging	Price (USD)	Updated
TRC	T206120	2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one1,1-Dioxide	100mg	$330	2021-12-16
Apolloscientific	OR932241	2-tert-Butyl-5-chloro-1,1-dioxoisothiazol-3(2H)-one	250mg	$400	2021-12-16
American Custom Chemicals Corporation	HCH0351787	2-TERT-BUTYL-5-CHLORO-1,1-DIOXOISOTHIAZOL-3(2H)-ONE 95.00%	5MG	$503.66	2021-12-16
SynQuest Laboratories	8H69-5-1A	2-tert-Butyl-5-chloro-1,1-dioxoisothiazol-3(2H)-one	250mg	$640	2021-12-16
Apolloscientific	OR932241	2-tert-Butyl-5-chloro-1,1-dioxoisothiazol-3(2H)-one	1g	$950	2021-12-16

This pricing information suggests that the compound is primarily sold as a research chemical in relatively small quantities.

Research Gaps and Future Directions

Current Knowledge Limitations

Based on the available search results, several knowledge gaps exist regarding 2-(tert-Butyl)-5-chloroisothiazol-3(2H)-one and its 1,1-dioxide derivative:

• Comprehensive physicochemical data, including melting point, boiling point, solubility parameters, and spectroscopic properties

• Detailed toxicological studies and environmental fate

• Structure-activity relationships compared to other isothiazolones

• Specific applications and performance data